2-[Cyclohexyl(1,3-thiazol-5-ylmethyl)amino]ethanesulfonyl fluoride

• IUPAC Name: 2-[cyclohexyl(1,3-thiazol-5-ylmethyl)amino]ethanesulfonyl fluoride
• InChI: InChI=1S/C12H19FN2O2S2/c13-19(16,17)7-6-15(9-12-8-14-10-18-12)11-4-2-1-3-5-11/h8,10-11H,1-7,9H2
• InChI Key: SIFXEMKXBPRXAY-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)N(CCS(=O)(=O)F)CC2=CN=CS2
• Molecular Formula: C12H19FN2O2S2
• Molecular Weight: 306.4 g/mol
• CAS No.: 2411293-67-7

Description

Thiazoles are aromatic five-membered heterocycles containing one sulfur and one nitrogen atom. They have gained considerable attention because of their broad applications in different fields, such as agrochemicals, industrial, and photographic sensitizers. They also have pharmaceutical and biological activities that include antimicrobial, antiretroviral, antifungal, anticancer, antidiabetic, anti-inflammatory, anti-Alzheimer, antihypertensive, antioxidant, and hepatoprotective activities.

Synthesis Analysis

The synthesis of thiazole derivatives often involves the C − H substitution reaction of thiazole by the catalysis of the palladium/copper system, carried out in the presence of tetrabutylammonium fluoride under mild conditions. Various 2,5-diarylthiazole derivatives have been synthesized in good yields.

Molecular Structure Analysis

The thiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom for completing the needs of 6π electrons to satisfy Hückel’s rule. The aromaticity is estimated by the chemical shift of the ring proton.

Chemical Reactions Analysis

Thiazoles undergo various chemical reactions, including electrophilic substitution at the C-5 atom and nucleophilic substitution at the C-2 atom.

Physical and Chemical Properties Analysis

Thiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes. It is a clear pale yellow liquid with a boiling point of 116–118°C and specific gravity 1.2.

Mechanism of Action

The mechanism of action of thiazole derivatives can vary widely depending on their specific structure and the biological target. For example, some thiazole derivatives have been found to have antimicrobial, antiretroviral, antifungal, anticancer, antidiabetic, anti-inflammatory, anti-Alzheimer, antihypertensive, antioxidant, and hepatoprotective activities.

Future Directions

Thiazoles continue to be a focus of research due to their wide range of biological activities and potential therapeutic applications. Future research may involve the synthesis of new thiazole derivatives and the exploration of their biological activities.